4-Bromo-1,2-thiazole-5-sulfonyl chloride

• IUPAC Name: 4-bromo-1,2-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C3HBrClNO2S2/c4-2-1-6-9-3(2)10(5,7)8/h1H
• InChI Key: KASDPSHEOCETRD-UHFFFAOYSA-N
• Canonical SMILES: C1=NSC(=C1Br)S(=O)(=O)Cl
• Molecular Formula: C3HBrClNO2S2
• Molecular Weight: 262.5 g/mol

Description

4-Bromo-1,2-thiazole-5-sulfonyl chloride is a chemical compound that contains a thiazole ring. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Synthesis Analysis

Thiazole synthesis involves the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform to yield 5-arylthiazoles. The 5-aryl-1,3-thiazole core can be functionalized at the 2-position to yield a large array of 5-aryl-2-arylsulfonyl-1,3-thiazoles.

Molecular Structure Analysis

The molecular structure of 4-Bromo-1,2-thiazole-5-sulfonyl chloride is characterized by a thiazole ring, which is a heterocycle with sulfur and nitrogen atoms. This ring has many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place.

Chemical Reactions Analysis

The thiazole ring in 4-Bromo-1,2-thiazole-5-sulfonyl chloride has many reactive positions where various chemical reactions such as donor–acceptor, nucleophilic, and oxidation reactions may take place.

Scientific Research Applications

Photovoltaic Materials and Dye Synthesis

• Application : 4-Bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) (iso-BBT) is selectively obtained from the bromination of benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole). .

Electron-Withdrawing Building Blocks in Optoelectronics

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Antibacterial Evaluation

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Electronic Structure and Delocalization Studies

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Synthetic Methodologies

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Safety and Hazards

4-Bromo-1,2-thiazole-5-sulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation.

Mechanism of Action

Target of Action

Thiazole derivatives, which include 4-bromo-1,2-thiazole-5-sulfonyl chloride, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, depending on the specific derivative and target . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have multiple molecular and cellular effects .